4-(benzyloxy)-N-(2-methoxy-5-nitrophenyl)benzamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)-4-phenylmethoxybenzamide
• InChI: InChI=1S/C21H18N2O5/c1-27-20-12-9-17(23(25)26)13-19(20)22-21(24)16-7-10-18(11-8-16)28-14-15-5-3-2-4-6-15/h2-13H,14H2,1H3,(H,22,24)
• InChI Key: LAAWBBHKJIRAGV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C21H18N2O5
• Molecular Weight: 378.4 g/mol

Description

4-(benzyloxy)-N-(2-methoxy-5-nitrophenyl)benzamide is a compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BON and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of BON involves the inhibition of certain enzymes and signaling pathways that are involved in inflammation and cancer development. BON has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins that contribute to inflammation. BON has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in the development of cancer.
Biochemical and Physiological Effects:
BON has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins, which can help reduce inflammation. BON has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which can help prevent the development of cancer.

Advantages and Limitations for Lab Experiments

BON has several advantages for use in lab experiments. It is a relatively inexpensive compound to synthesize and is readily available. BON is also stable under normal laboratory conditions and can be easily stored. However, BON has some limitations for use in lab experiments. It has low solubility in water, which can make it difficult to work with in certain experiments. BON also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of BON. One potential area of research is the development of new drugs based on the structure of BON. Another potential area of research is the study of the effects of BON on other signaling pathways and enzymes that are involved in inflammation and cancer development. Additionally, the use of BON in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's could be explored further.

Scientific Research Applications

BON has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising compound for the development of new drugs. BON has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.